75-18-3

Dimethyl sulfide

In Stock

• CAS RN:
• 75-18-3

• Formula:
• C2H6S
  (CH3)2S
  CH3SCH3
  C2H6S

• InChI:
• InChI=1S/C2H6S/c1-3-2/h1-2H3

• InChIKey:
• QMMFVYPAHWMCMS-UHFFFAOYSA-N

• Dimethyl sulfide (DMS) is a biogenic sulfur compound that is released from the ocean to the atmosphere. It forms the main component of the global sulfur cycle. The thermal decomposition behavior of dimethyl sulfide in gas phase has been investigated in a static system at 681-723K. The mechanism of its photochemical oxidation in atmosphere has been described. The rate constant of the gas phase reaction between OH radicals and DMS have been determined by relative rate methods and flash photolysis technique. The differential Raman cross section, σ _DMS at different excitation wavelengths has been measured. The adsorption of DMS on activated carbons (ACs) has been reported to take place by hydrogen bonding.
  Dimethyl sulfide is the major biogenic, volatile sulfur compound that is released from the ocean to the atmosphere. It plays a main role in the global s...

Uranium iodide (UI3)

• CAS RN:
• 13775-18-3

• Formula:
• UI3
  I3U

• InChI:
• InChI=1S/3HI.U/h3*1H;/q;;;+3/p-3

• InChIKey:
• CDQDFXDBVYMPJX-UHFFFAOYSA-K

• Uranium iodide (UI3) is a useful research compound. Its molecular formula is UI3 and its molecular weight is 618.7423 g/mol. The purity is usually 95%.

4,4'-Dimethyloctafluorobiphenyl

In Stock

• CAS RN:
• 26475-18-3

• Formula:
• C14H6F8

• InChI:
• InChI=1S/C14H6F8/c1-3-7(15)11(19)5(12(20)8(3)16)6-13(21)9(17)4(2)10(18)14(6)22/h1-2H3

• InChIKey:
• IMAVLXWSVGAOCU-UHFFFAOYSA-N

• 4,4'-Dimethyloctafluorobiphenyl is a useful research compound. Its molecular formula is C14H6F8 and its molecular weight is 326.18 g/mol. The purity is usually 95%.

Methylene bis(chlorosulfate)

Usually In Stock

• CAS RN:
• 92975-18-3

• Formula:
• CH2Cl2O6S2

• InChI:
• InChI=1S/CH2Cl2O6S2/c2-10(4,5)8-1-9-11(3,6)7/h1H2

• InChIKey:
• GGRDHZBJMKCESK-UHFFFAOYSA-N

• Methylene bis(chlorosulfate) is a useful research compound. Its molecular formula is CH2Cl2O6S2 and its molecular weight is 245.1 g/mol. The purity is usually 95%.

Methyl 4-amino-1,2,5-thiadiazole-3-carboxylate

In Stock

• CAS RN:
• 63875-18-3

• Formula:
• C4H5N3O2S

• InChI:
• InChI=1S/C4H5N3O2S/c1-9-4(8)2-3(5)7-10-6-2/h1H3,(H2,5,7)

• InChIKey:
• DOLNBTMCAGQKDX-UHFFFAOYSA-N

• Methyl 4-amino-1,2,5-thiadiazole-3-carboxylate is a useful research compound. Its molecular formula is C4H5N3O2S and its molecular weight is 159.17 g/mol. The purity is usually 95%.

4-bromo-N-propylbenzene-1-carbothioamide

In Stock

• CAS RN:
• 893775-18-3

• Formula:
• C10H12BrNS

• 4-bromo-N-propylbenzene-1-carbothioamide is a useful research compound. Its molecular formula is C10H12BrNS and its molecular weight is 258.2. The purity is usually 95%.

(2E)-2-cyano-3-(5-methylfuran-2-yl)-N-phenylprop-2-enamide

Usually In Stock

• CAS RN:
• 327075-18-3

• Formula:
• C15H12N2O2

• InChI:
• InChI=1S/C15H12N2O2/c1-11-7-8-14(19-11)9-12(10-16)15(18)17-13-5-3-2-4-6-13/h2-9H,1H3,(H,17,18)/b12-9+

• InChIKey:
• GXUYXTDWQFBOMX-FMIVXFBMSA-N

• (2E)-2-cyano-3-(5-methylfuran-2-yl)-N-phenylprop-2-enamide is a useful research compound. Its molecular formula is C15H12N2O2 and its molecular weight is 252.273. The purity is usually 95%.

3-fluoro-4-methoxy-N-(N-phenethylcarbamimidoyl)benzenesulfonamide

In Stock

• CAS RN:
• 869075-18-3

• Formula:
• C16H18FN3O3S

• InChI:
• InChI=1S/C16H18FN3O3S/c1-23-15-8-7-13(11-14(15)17)24(21,22)20-16(18)19-10-9-12-5-3-2-4-6-12/h2-8,11H,9-10H2,1H3,(H3,18,19,20)

• InChIKey:
• WVPNULQKVNLAQJ-UHFFFAOYSA-N

• 3-fluoro-4-methoxy-N-(N-phenethylcarbamimidoyl)benzenesulfonamide is a useful research compound. Its molecular formula is C16H18FN3O3S and its molecular weight is 351.4. The purity is usually 95%.

Piperidine, 4-[2-(trifluoromethoxy)phenyl]-

Usually In Stock

• CAS RN:
• 924275-18-3

• Formula:
• C12H14F3NO

• InChI:
• InChI=1S/C12H14F3NO/c13-12(14,15)17-11-4-2-1-3-10(11)9-5-7-16-8-6-9/h1-4,9,16H,5-8H2

• InChIKey:
• JOYJZWNORCVRQV-UHFFFAOYSA-N

• Piperidine, 4-[2-(trifluoromethoxy)phenyl]- is a useful research compound. Its molecular formula is C12H14F3NO and its molecular weight is 245.24 g/mol. The purity is usually 95%.

N-(2,2-diethoxyethyl)-N'-(2-methoxyphenyl)oxamide

In Stock

• CAS RN:
• 898375-18-3

• Formula:
• C15H22N2O5

• InChI:
• InChI=1S/C15H22N2O5/c1-4-21-13(22-5-2)10-16-14(18)15(19)17-11-8-6-7-9-12(11)20-3/h6-9,13H,4-5,10H2,1-3H3,(H,16,18)(H,17,19)

• InChIKey:
• MVWABGHHBIYWRG-UHFFFAOYSA-N

• N-(2,2-diethoxyethyl)-N'-(2-methoxyphenyl)oxamide is a useful research compound. Its molecular formula is C15H22N2O5 and its molecular weight is 310.35. The purity is usually 95%.

1-(tert-Butoxycarbonyl)-2-phenylpiperidine-3-carboxylic acid

In Stock

• CAS RN:
• 885275-18-3

• Formula:
• C17H23NO4

• InChI:
• InChI=1S/C17H23NO4/c1-17(2,3)22-16(21)18-11-7-10-13(15(19)20)14(18)12-8-5-4-6-9-12/h4-6,8-9,13-14H,7,10-11H2,1-3H3,(H,19,20)

• InChIKey:
• ORQZQOCBEQAYBJ-UHFFFAOYSA-N

• 1-(tert-Butoxycarbonyl)-2-phenylpiperidine-3-carboxylic acid is a useful research compound. Its molecular formula is C17H23NO4 and its molecular weight is 305.4 g/mol. The purity is usually 95%.

4-Fluoro-2-methyl-5-nitrobenzonitrile

In Stock

• CAS RN:
• 932375-18-3

• Formula:
• C8H5FN2O2

• InChI:
• InChI=1S/C8H5FN2O2/c1-5-2-7(9)8(11(12)13)3-6(5)4-10/h2-3H,1H3

• InChIKey:
• MCWKESZUGXPBHI-UHFFFAOYSA-N

• 4-Fluoro-2-methyl-5-nitrobenzonitrile is a useful research compound. Its molecular formula is C8H5FN2O2 and its molecular weight is 180.14. The purity is usually 95%.

Cyclobutyl 2-(pyrrolidinomethyl)phenyl ketone

In Stock

• CAS RN:
• 898775-18-3

• Formula:
• C16H21NO

• InChI:
• InChI=1S/C16H21NO/c18-16(13-7-5-8-13)15-9-2-1-6-14(15)12-17-10-3-4-11-17/h1-2,6,9,13H,3-5,7-8,10-12H2

• InChIKey:
• VOJYXYVOZKXUKP-UHFFFAOYSA-N

• Cyclobutyl 2-(pyrrolidinomethyl)phenyl ketone is a useful research compound. Its molecular formula is C16H21NO and its molecular weight is 243.34 g/mol. The purity is usually 95%.

N-allyl-2-((5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetamide

In Stock

• CAS RN:
• 1014075-18-3

• Formula:
• C13H18N6O2S

• InChI:
• InChI=1S/C13H18N6O2S/c1-5-6-14-10(20)8-22-13-16-15-11(19(13)3)9-7-18(2)17-12(9)21-4/h5,7H,1,6,8H2,2-4H3,(H,14,20)

• InChIKey:
• DKNVZOZOTLWSEN-UHFFFAOYSA-N

• N-allyl-2-((5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C13H18N6O2S and its molecular weight is 322.39. The purity is usually 95%.

(3-((3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)(4-methylthiophen-2-yl)methanone

In Stock

• CAS RN:
• 1705375-18-3

• Formula:
• C17H21N3O2S

• InChI:
• InChI=1S/C17H21N3O2S/c1-11-7-14(23-10-11)17(21)20-6-2-3-12(9-20)8-15-18-16(19-22-15)13-4-5-13/h7,10,12-13H,2-6,8-9H2,1H3

• InChIKey:
• GOOLROHFTHEJQK-UHFFFAOYSA-N

• (3-((3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)(4-methylthiophen-2-yl)methanone is a useful research compound. Its molecular formula is C17H21N3O2S and its molecular weight is 331.43. The purity is usually 95%.

5-Bromo-2,6-dichloronicotinonitrile

In Stock

• CAS RN:
• 1823375-18-3

• Formula:
• C6HBrCl2N2

• InChI:
• InChI=1S/C6HBrCl2N2/c7-4-1-3(2-10)5(8)11-6(4)9/h1H

• InChIKey:
• FSLHBMXZVCGMSM-UHFFFAOYSA-N

• 5-Bromo-2,6-dichloronicotinonitrile is a useful research compound. Its molecular formula is C6HBrCl2N2 and its molecular weight is 251.89 g/mol. The purity is usually 95%.

(3-Methoxy-2-methylindazol-6-yl)-[3-[(5-methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379975-18-3

• Formula:
• C21H25N5O3

• InChI:
• InChI=1S/C21H25N5O3/c1-14-10-22-21(23-11-14)29-13-15-5-4-8-26(12-15)19(27)16-6-7-17-18(9-16)24-25(2)20(17)28-3/h6-7,9-11,15H,4-5,8,12-13H2,1-3H3

• InChIKey:
• KOYILKWAHQFVRJ-UHFFFAOYSA-N

• (3-Methoxy-2-methylindazol-6-yl)-[3-[(5-methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C21H25N5O3 and its molecular weight is 395.463. The purity is usually 95%.

4,7,8-Trichloroquinazoline

In Stock

• CAS RN:
• 1027775-18-3

• Formula:
• C8H3Cl3N2

• InChI:
• InChI=1S/C8H3Cl3N2/c9-5-2-1-4-7(6(5)10)12-3-13-8(4)11/h1-3H

• InChIKey:
• HVUDQSHQMHCEQV-UHFFFAOYSA-N

• 4,7,8-Trichloroquinazoline is a useful research compound. Its molecular formula is C8H3Cl3N2 and its molecular weight is 233.5 g/mol. The purity is usually 95%.